2-(cyclopropylmethoxy)-N-(2,2-dimethoxyethyl)isonicotinamide

• IUPAC Name: 2-(cyclopropylmethoxy)-N-(2,2-dimethoxyethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H20N2O4/c1-18-13(19-2)8-16-14(17)11-5-6-15-12(7-11)20-9-10-3-4-10/h5-7,10,13H,3-4,8-9H2,1-2H3,(H,16,17)
• InChI Key: BBRONFKYSNPHEX-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=CC(=NC=C1)OCC2CC2)OC
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

2-(cyclopropylmethoxy)-N-(2,2-dimethoxyethyl)isonicotinamide, also known as CPI-1189, is a novel isonicotinamide derivative that has been synthesized for its potential therapeutic applications. CPI-1189 has been shown to exhibit promising results in scientific research studies, making it a potential candidate for further investigation in the field of drug discovery.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Doubly Dearomatizing Coupling Reactions : Isonicotinamides, including compounds structurally related to "2-(cyclopropylmethoxy)-N-(2,2-dimethoxyethyl)isonicotinamide," have been investigated for their ability to undergo cyclization reactions. These reactions result in the formation of spirocyclic compounds through a process that involves the dearomatization of both nucleophilic and electrophilic heterocycles (Brice & Clayden, 2009).

Supramolecular Chemistry : The study of isonicotinamide and its ability to form co-crystals with various carboxylic acids reveals its utility in creating diverse molecular architectures. This research provides insights into stoichiometric variations, polymorphism, and phase transitions within the formed co-crystals, highlighting the compound's role in advancing crystal engineering (Lemmerer & Fernandes, 2012).

Radiotracer Development for Imaging

PET Imaging Agents : A study focused on the synthesis of carbon-11-labeled isonicotinamides demonstrates the potential of these compounds as positron emission tomography (PET) agents. Such agents are designed for imaging GSK-3 enzyme activity in Alzheimer's disease, underscoring the role of isonicotinamide derivatives in neuroimaging and the study of neurodegenerative diseases (Gao, Wang, & Zheng, 2017).

Antitumor Applications

Metal Complexes for Cancer Therapy : Research into the synthesis of N-(2-nitroxyethyl)isonicotinamide and its complexes with PdCl2 and PtCl2 explores their potential as antitumor medicines. These compounds represent a novel approach to developing metal-based therapeutics for cancer treatment (Fedorov et al., 2001).

Molecular Docking and Drug Design

Enzyme Inhibition Studies : A series of N-(4-alkoxy-3-cyanophenyl)isonicotinamide/nicotinamide derivatives have been synthesized and evaluated for their inhibitory activity against xanthine oxidase. These studies are critical for the development of new therapeutics for conditions such as gout, showcasing the application of isonicotinamide derivatives in medicinal chemistry (Zhang et al., 2017).